N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-3-yl)benzamide

• IUPAC Name: N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C20H20N4O2/c25-20(17-7-3-2-6-16(17)19-22-13-23-24-19)21-12-14-9-10-26-18-8-4-1-5-15(18)11-14/h1-8,13-14H,9-12H2,(H,21,25)(H,22,23,24)
• InChI Key: WDCLOZOSPPNXIE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CC1CNC(=O)C3=CC=CC=C3C4=NC=NN4
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.15862589 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Methods and Chemical Structures

• Novel Synthesis Approaches : A study by Shaabani et al. (2009) describes a novel method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, which have closely related ring systems to the compound . This method involves a one-pot condensation reaction and provides an alternative for synthesizing benzo[b][1,5]diazepine derivatives with broad biological activities (Shaabani et al., 2009).

• Structural Analysis : Research by Gulbis et al. (1990) focuses on the structures of three 1-benzazepine-2,5-diones, including 2-amino-N-(2,3,4,5-tetrahydro-2,5-dioxo1H-l-benzazepin-3-yl)benzamide. This study offers insights into the crystal structure of compounds with similar frameworks (Gulbis et al., 1990).

• Atropisomer Synthesis : Ishichi et al. (2004) synthesized novel N-benzylcarboxamide derivatives of bicyclic compounds similar to the target compound. Their work demonstrates the atropisomerism in these structures due to steric hindrance and reveals significant NK1-antagonistic activity (Ishichi et al., 2004).

Biological Activities and Applications

• Biological Activities of Related Compounds : The research by Shaabani et al. (2009) also highlights the broad spectrum of biological activities of benzo[b][1,5]diazepine derivatives. These activities include use as anxiolytics, antiarrhythmics, vasopressin antagonists, HIV reverse transcriptase inhibitors, and cholecystokinin antagonists (Shaabani et al., 2009).

• Pharmaceutical Implications : The study by Ishichi et al. (2004) indicates the therapeutic potential of related compounds, particularly as NK1-receptor antagonists. The chirality of these atropisomers affects receptor recognition, showcasing the importance of stereochemistry in drug design (Ishichi et al., 2004).

• Potential in Drug Discovery : The one-pot synthesis method by Shaabani et al. (2009) is significant for drug discovery, enabling the fast generation of organic compounds. This method is particularly useful for creating diversity-oriented and combinatorial libraries, essential in modern drug development (Shaabani et al., 2009).